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Compound of Interest

Compound Name: Halomon

Cat. No.: B233497 Get Quote

For researchers, scientists, and drug development professionals handling Halomon, a

polyhalogenated monoterpene derived from the red alga Portieria hornemannii, ensuring its

proper disposal is a critical component of laboratory safety and environmental responsibility.[1]

Due to its chemical nature as a halogenated organic compound, Halomon is presumed to be a

hazardous waste and must be managed accordingly to prevent potential harm to human health

and the environment. This guide provides essential, step-by-step procedures for the safe

disposal of Halomon waste.

Chemical Profile and Safety Considerations
Understanding the properties of Halomon is fundamental to its safe handling and disposal.

Although a specific Safety Data Sheet (SDS) is not readily available, its chemical

characteristics indicate that it should be treated with caution.

Property Value Source

CAS Number 142439-86-9 [2][3][4][5]

Molecular Formula C10H15Br2Cl3 [2][3][4][5][6]

Synonyms

(3S,6R)-6-bromo-3-

(bromomethyl)-2,3,7-trichloro-

7-methyloct-1-ene

[2]

Chemical Class Polyhalogenated Monoterpene [2]
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Given its classification as a polyhalogenated organic compound, Halomon may be toxic, an

environmental hazard, and potentially reactive with other chemicals. Therefore, it is imperative

to follow established protocols for hazardous waste disposal.

Step-by-Step Disposal Protocol
The following procedures outline the necessary steps for the safe disposal of Halomon waste

in a laboratory setting.

1. Waste Identification and Segregation:

Characterize the Waste: All waste containing Halomon, including pure substance, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment (PPE),

must be classified as hazardous chemical waste.

Segregate Waste Streams: Do not mix Halomon waste with other waste types, such as non-

hazardous trash, radioactive waste, or biological waste. Keep halogenated solvent waste

separate from non-halogenated solvent waste to facilitate proper treatment and disposal.

2. Container Selection and Labeling:

Use Appropriate Containers: Collect Halomon waste in a designated, leak-proof container

that is chemically compatible with the substance. Glass containers are generally suitable for

organic solvent waste.

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the

full chemical name "Halomon," and a description of the contents (e.g., "Halomon in

methanol," "Contaminated pipette tips with Halomon"). The label should also include the

accumulation start date and the primary hazard(s) associated with the waste.

3. Safe Storage and Accumulation:

Designated Accumulation Area: Store the sealed waste container in a designated satellite

accumulation area within the laboratory. This area should be under the control of the

laboratory personnel.
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Secondary Containment: Place the primary waste container in a secondary containment bin

or tray to prevent the spread of material in case of a leak or spill.

Keep Containers Closed: Waste containers must remain sealed at all times, except when

adding waste.

4. Disposal Request and Pickup:

Follow Institutional Procedures: Adhere to your institution's specific procedures for

hazardous waste disposal. This typically involves submitting a waste pickup request through

your Environmental Health and Safety (EHS) department.

Provide Accurate Information: When requesting a pickup, provide a precise description of the

waste, including the chemical composition and quantity.

5. Emergency Procedures:

Spill Response: In the event of a spill, immediately alert personnel in the area. Use

appropriate PPE, including gloves and safety goggles. Contain the spill using a chemical spill

kit with absorbent materials. Do not attempt to clean up a large spill without proper training

and equipment. Contact your institution's EHS for guidance.

Exposure: In case of skin or eye contact, flush the affected area with copious amounts of

water for at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh

air and seek medical attention.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Halomon waste.
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Caption: Workflow for the safe disposal of Halomon waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Halomon, minimizing risks to themselves, their colleagues, and the environment,

thereby fostering a culture of safety and responsibility in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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